Cas no 1805482-82-9 (Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate)

• Product name: Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate
• CAS No: 1805482-82-9
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881839

Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)4-2-3(6(10)11)5(9)7(12)13-4/h2,6H,1H3
• InChI Key： QRRYZWYCZHZRNA-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate (CAS No. 1805482-82-9)

Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate (CAS No. 1805482-82-9) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a pyridine core with strategically placed functional groups, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are pivotal in modern drug design. The presence of both difluoromethyl and fluoro groups in this compound aligns with the growing trend of incorporating halogenated motifs into lead compounds to improve their pharmacokinetic properties. Researchers and chemists frequently search for terms like "synthesis of fluorinated pyridines" or "applications of iodopyridine carboxylates," reflecting the compound's relevance in cutting-edge scientific inquiries.

The compound's carboxylate ester functionality further enhances its utility, enabling facile derivatization for downstream applications. This feature is particularly valuable in the development of small-molecule inhibitors and catalysts, where modularity and precision are paramount. Additionally, its iodo substituent offers a handle for cross-coupling reactions, a topic frequently explored in organic chemistry forums and publications. Searches such as "iodopyridine cross-coupling reactions" or "methyl carboxylate in medicinal chemistry" highlight the compound's interdisciplinary appeal.

From an industrial perspective, Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are investigating efficient routes to synthesize this compound with minimal waste and energy consumption. Keywords like "sustainable fluorination methods" and "green synthesis of pyridine derivatives" are trending, underscoring the intersection of innovation and environmental responsibility.

The compound's potential extends to agrochemicals, where fluorinated pyridines are known to exhibit herbicidal and insecticidal activities. This aligns with the global push for high-efficacy crop protection agents that minimize ecological impact. Queries such as "fluoropyridine agrochemicals" or "iodo-substituted pyridine applications" reflect the agricultural sector's interest in this chemistry. Furthermore, its role in material science, particularly in the design of organic electronic materials, is an emerging area of exploration.

In summary, Methyl 4-(difluoromethyl)-3-fluoro-2-iodopyridine-6-carboxylate (CAS No. 1805482-82-9) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in drug development, sustainable chemistry, and beyond. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.